4-Bromo-6-(2-chloro-6-fluorophenyl)pyrimidine
Overview
Description
4-Bromo-6-(2-chloro-6-fluorophenyl)pyrimidine (4-BPF) is an organic compound belonging to the class of pyrimidines. It is a colorless solid with a molecular formula of C9H5BrClFN2. 4-BPF is an important intermediate in the synthesis of a variety of organic compounds and has been used in a variety of scientific research applications.
Scientific Research Applications
Pharmaceutical Research
This compound could be used in the synthesis of various pharmaceuticals due to its pyrimidine core, which is a common structure in many drugs. Pyrimidine derivatives are known to have antihypertensive, anticancer, antimicrobial, anti-inflammatory, and antioxidant activities .
Material Science
The pyrimidine ring is also investigated for its potential in creating advanced materials, including polymers and nanoparticles . This compound could contribute to the development of new materials with enhanced properties.
Agricultural Chemistry
Pyrimidine derivatives have shown plant growth regulatory and herbicidal activities . This compound might be used in developing new agrochemicals to improve crop protection and yield.
Antitumor Activities
Due to the biological activity of pyrimidine derivatives in cancer treatment, this compound may be researched for its potential as an antitumor agent .
Antibacterial and Antifungal Applications
Studies have demonstrated that pyrimidine derivatives possess antibacterial and fungicidal activities . This suggests potential use in creating new antibacterial and antifungal agents.
Synthesis of Bradykinin Antagonists
Related compounds have been used in the preparation of bradykinin antagonists, which are important in treating conditions like hereditary angioedema . This compound could play a role in synthesizing such therapeutic agents.
Mechanism of Action
Target of action
The specific target would depend on the exact structure of the compound and its functional groups .
Mode of action
Without specific information on the compound’s target, it’s difficult to describe its mode of action. Many pyrimidine derivatives work by binding to their target and modulating its activity .
Biochemical pathways
Pyrimidine derivatives can be involved in a variety of biochemical pathways depending on their specific targets .
properties
IUPAC Name |
4-bromo-6-(2-chloro-6-fluorophenyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrClFN2/c11-9-4-8(14-5-15-9)10-6(12)2-1-3-7(10)13/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKYOKYYZKKMUAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C2=CC(=NC=N2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-(2-chloro-6-fluorophenyl)pyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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